Cas no 151513-70-1 (1,6-O,O-diacetylbritannilactone)
151513-70-1 structure
1,6-O,O-diacetylbritannilactone Properties
Names and Identifiers
-
- 1,6-O,O-diacetylbritannilactone
- 151513-70-1
-
- VQQNHJXHAIFTAU-UHFFFAOYSA-N
- InChI=1S/C46H43N9O13S2/c1-28(56)39(49-47)42(58)50-24-14-23-46(5,43(50)59)44(60)51(25-29-26-52(33-17-8-6-15-30(29)33)69(65,66)37-21-12-10-19-35(37)54(61)62)40(41(57)48-45(2,3)4)32-27-53(34-18-9-7-16-31(32)34)70(67,68)38-22-13-11-20-36(38)55(63)64/h6-13,15-22,26-27,40H,14,23-25H2,1-5H3,(H,48,57)
- CC(=O)C(=[N+]=[N-])C(=O)N1CCCC(C1=O)(C)C(=O)N(CC2=CN(C3=CC=CC=C32)S(=O)(=O)C4=CC=CC=C4[N+](=O)[O-])C(C5=CN(C6=CC=CC=C65)S(=O)(=O)C7=CC=CC=C7[N+](=O)[O-])C(=O)NC(C)(C)C
Computed Properties
- 993.24217481g/mol
- 1
- 14
- 13
- 993.24217481g/mol
- 70
- 2370
- 0
- 0
- 2
- 0
- 1
- 1
- 5.9
- 292Ų
1,6-O,O-diacetylbritannilactone Price
1,6-O,O-diacetylbritannilactone Suppliers
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1,6-O,O-diacetylbritannilactone Related Literature
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Jiang-Jiang Tang,Shuai Dong,Yang-Yang Han,Ming Lei,Jin-Ming Gao Med. Chem. Commun. 2014 5 1584
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2. Identification and quantification of seven sesquiterpene lactones in Inula britannica by HPLC-DAD-MSTianyi Wang,Sen Guo,Shanshan Zhang,Wenping Yue,Chi-Tang Ho,Naisheng Bai Anal. Methods 2019 11 1822
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Emma C. Barnes,Rohitesh Kumar,Rohan A. Davis Nat. Prod. Rep. 2016 33 372
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4. Identification and quantification of seven sesquiterpene lactones in Inula britannica by HPLC-DAD-MSTianyi Wang,Sen Guo,Shanshan Zhang,Wenping Yue,Chi-Tang Ho,Naisheng Bai Anal. Methods 2019 11 1822
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Braulio M. Fraga Nat. Prod. Rep. 2012 29 1334
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